Cas no 1261914-66-2 (2-(3-aminophenyl)-4-fluorobenzoic Acid)

• Product Name: 2-(3-aminophenyl)-4-fluorobenzoic Acid
• CAS No: 1261914-66-2
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• MDL: MFCD18318982
• CID: 1219616
• PubChem ID: 53224909
• Update Time: 2025-05-26

2-(3-aminophenyl)-4-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminophenyl)-4-fluorobenzoic Acid
• 1261914-66-2
• 3'-Amino-5-fluoro-[1,1'-biphenyl]-2-carboxylic acid
• 3'-Amino-5-fluoro[1,1'-biphenyl]-2-carboxylic acid
• MFCD18318982
• 2-(3-Aminophenyl)-4-fluorobenzoic acid, 95%
• DTXSID60688641

• MDL： MFCD18318982
• Inchi： 1S/C13H10FNO2/c14-9-4-5-11(13(16)17)12(7-9)8-2-1-3-10(15)6-8/h1-7H,15H2,(H,16,17)
• InChI Key： XNWPOGLOYOBHNX-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)O)=C(C=1)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 231.06955672g/mol
• Monoisotopic Mass: 231.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(3-aminophenyl)-4-fluorobenzoic Acid

Introduction to 2-(3-aminophenyl)-4-fluorobenzoic Acid (CAS No. 1261914-66-2)

2-(3-aminophenyl)-4-fluorobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1261914-66-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzoic acid derivatives class, characterized by its unique structural features that include both an amino group and a fluorine substituent. These structural attributes make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 2-(3-aminophenyl)-4-fluorobenzoic acid consists of a benzoic acid core, which is a well-known scaffold in medicinal chemistry due to its favorable pharmacokinetic properties and biological activity. The presence of an amino group at the 3-position and a fluorine atom at the 4-position introduces additional functionalization possibilities, enhancing its potential as a bioactive molecule. The fluorine atom, in particular, is often incorporated into pharmaceutical compounds to improve metabolic stability, binding affinity, and overall efficacy.

In recent years, there has been growing interest in developing novel compounds that leverage the unique properties of benzoic acid derivatives. 2-(3-aminophenyl)-4-fluorobenzoic acid has been studied for its potential role in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. Its dual functionality allows for selective interactions with biological targets, making it a versatile tool for medicinal chemists.

One of the most compelling aspects of 2-(3-aminophenyl)-4-fluorobenzoic acid is its potential as an intermediate in the synthesis of more complex pharmacological agents. Researchers have utilized this compound to develop novel inhibitors targeting specific enzymes and receptors involved in disease pathways. For instance, studies have explored its role in modulating enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain management.

The fluorine substituent at the 4-position of 2-(3-aminophenyl)-4-fluorobenzoic acid has been shown to enhance binding affinity to certain biological targets. This property is particularly valuable in drug design, as it can lead to more potent and selective therapeutic agents. Additionally, the amino group at the 3-position provides a site for further chemical modification, allowing researchers to tailor the compound's properties for specific applications.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(3-aminophenyl)-4-fluorobenzoic acid for potential biological activity. Molecular modeling techniques have been employed to predict how this compound might interact with various biological targets, providing valuable insights into its therapeutic potential. These computational studies have complemented experimental approaches, leading to faster identification of promising candidates for further development.

In the realm of anticancer research, 2-(3-aminophenyl)-4-fluorobenzoic acid has shown promise as a lead compound for developing novel anticancer agents. Its ability to inhibit key enzymes involved in tumor growth and progression makes it an attractive candidate for further investigation. Preclinical studies have demonstrated its potential in reducing proliferation and inducing apoptosis in cancer cell lines, highlighting its therapeutic significance.

The anti-inflammatory properties of 2-(3-aminophenyl)-4-fluorobenzoic acid have also been explored extensively. By modulating inflammatory pathways, this compound has demonstrated efficacy in reducing inflammation-related symptoms. Its dual functionality allows it to interact with multiple targets involved in inflammation, making it a multifaceted therapeutic agent.

Moreover, 2-(3-aminophenyl)-4-fluorobenzoic acid has been investigated for its antimicrobial properties. Studies have shown that it can inhibit the growth of various bacterial and fungal species, suggesting its potential as an antimicrobial agent. This property is particularly relevant in light of the growing concern over antibiotic resistance, where novel antimicrobial agents are urgently needed.

The synthesis of 2-(3-aminophenyl)-4-fluorobenzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to improve the efficiency of its production, making it more accessible for research purposes. These synthetic approaches have also enabled the preparation of analogs with modified functional groups, further expanding the chemical space for exploration.

Future directions in the study of 2-(3-aminophenyl)-4-fluorobenzoic acid include exploring its mechanism of action in greater detail and evaluating its safety profile for potential clinical applications. Preclinical studies are essential to understand how this compound interacts with biological systems and whether it can be developed into a safe and effective therapeutic agent.

The integration of high-throughput screening technologies with traditional medicinal chemistry approaches has accelerated the discovery process for compounds like 2-(3-aminophenyl)-4-fluorobenzoic acid. These technologies enable rapid testing of large libraries of compounds against various biological targets, identifying those with promising activity for further development.

In conclusion,2-(3-aminophenyl)-4-fluorobenzoic acid (CAS No. 1261914-66-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its dual functionality makes it a versatile tool for drug discovery, with implications in anti-inflammatory, anticancer, antimicrobial, and other therapeutic areas. Continued research into this compound will likely uncover new opportunities for developing novel treatments that address unmet medical needs.